Cas no 6913-13-9 (3-(Methylthio)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(Methylthio)-1,2,4-thiadiazol-5-amine
• CAS No: 6913-13-9
• MF: C₃H₅N₃S₂
• MW: 147.221896886826
• MDL: MFCD00100135
• CID: 518787
• PubChem ID: 101456
• Update Time: 2025-09-23

3-(Methylthio)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Methylthio)-1,2,4-thiadiazol-5-amine
• 1,2,4-Thiadiazol-5-amine,3-(methylthio)-
• 3-Methylsulfanyl[1,2,4]thiadiazol-5-ylamine
• 3-methylsulfanyl-1,2,4-thiadiazol-5-amine
• 3-(methylthio)-1,2,4-thiadiazol-5-amine(SALTDATA: FREE)
• 3-Methylmercapto-5-amino-1,2,4-thiadiazol
• 3-Methylmercapto-5-amino-1,2,4-thiadiazole
• 5-Amino-3-methylthio-1,2,4-thiadiazole
• MFCD00100135
• 1,2,4-Thiadiazol-5-amine, 3-(methylthio)-
• SY131247
• 3-methylthio-1,2,4-thiadiazole-5-ylamine
• UNII-I16H80V5LZ
• 6913-13-9
• CS-0220979
• 3-(Methylsulfanyl)-1,2,4-thiadiazol-5-amine
• NSC522190
• AKOS000270753
• I16H80V5LZ
• NSC 522190
• 3-(Methylsulfanyl)-1,2,4-thiadiazol-5-amine #
• 3-(METHYLTHIO)-5-AMINO-1,2,4-THIADIAZOLE
• F2158-0462
• 5-Amino-3-(methylthio)-1,2,4-thiadiazole
• BRN 0113672
• LS-03455
• 1,2,4-Thiadiazole, 5-amino-3-(methylthio)-
• SCHEMBL2135352
• 4-27-00-08161 (Beilstein Handbook Reference)
• NSC-522190
• AP-853/40253350
• EN300-08054
• C3H5N3S2
• F87577
• 3-(methylsulfanyl)-1,2,4-thiadiazol-5-ylamine
• DTXSID00219195
• 3-Methylsulfanyl-[1,2,4]thiadiazol-5-ylamine
• Z96092037
• FT-0676617
• ALBB-010195
• DB-011781
• STK271423

• MDL： MFCD00100135
• Inchi： 1S/C3H5N3S2/c1-7-3-5-2(4)8-6-3/h1H3,(H2,4,5,6)
• InChI Key： HQKQSHMJHHADQB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=N1)SC

Computed Properties

• Exact Mass: 146.99200
• Monoisotopic Mass: 146.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.48
• Melting Point: 140-144°C
• Boiling Point: 318.1°C at 760 mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.662
• PSA: 105.34000
• LogP: 1.42340

3-(Methylthio)-1,2,4-thiadiazol-5-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C